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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of enbucrilate, a
n-butyl cyanoacrylate-based tissue adhesive, in sutureless surgical procedures. The
information is compiled from various clinical and experimental studies to guide research and
development in this area.

Overview and Mechanism of Action

Enbucrilate is a synthetic, monomeric tissue adhesive that rapidly polymerizes upon contact
with tissue fluids, forming a strong, flexible bond that holds wound edges together.[1] This
property allows for sutureless wound closure, offering potential advantages over traditional
methods, such as reduced surgical time, decreased risk of needle-stick injuries, and improved
cosmetic outcomes.[1][2][3] The adhesive also provides a waterproof and bactericidal barrier.

[1]

The application of enbucrilate is particularly suitable for low-tension skin incisions.[2][4] Its use
has been explored in a variety of surgical fields including general, oral, thoracic, and pediatric

surgery.[4][5][6][7][8]

Quantitative Data Summary

The following tables summarize quantitative data from comparative studies of enbucrilate and
conventional suture techniques.
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Table 1: Surgical Procedure Efficiency

Enbucrilate
Parameter Suture Group p-value Reference
Group
Average Closure
, 168 259 p=0.0001 [2]
Time (seconds)
Average Hospital
4-5 7-8 p=0.0000 [2]
Stay (days)
Operative Time
) ~50% shorter - p=0.003 9]
Reduction
Table 2: Postoperative Complications and Outcomes
Enbucrilate
Outcome Suture Group p-value Reference(s)
Group
Wound 16% (mild to - o
i Not specified Not significant [2]
Inflammation moderate)
Wound Infection 6% Not specified Not significant [2]
Wound
_ 1.1% - 16.67% 25% - [31[4]
Dehiscence
Postoperative
Bleeding (first 11.1% 88.9% Significant [9]
24h)
Cosmetic
- - p=0.522 (not
Outcome (VAS, Not specified Not specified o [2]
significant)
0-100)
Patient
Satisfaction (out 4.73 Not specified - [4]

of 5)

Table 3: Performance in Specific Experimental Models

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://www.mdpi.com/1996-1944/14/22/7009
https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6482340/
https://pubmed.ncbi.nlm.nih.gov/10401736/
https://www.mdpi.com/1996-1944/14/22/7009
https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://pubmed.ncbi.nlm.nih.gov/10401736/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. Enbucrilate = Suture
Experiment Reference(s
Parameter Performanc Performanc p-value
al Model )
e e
) Mean Air
Rabbit
Leak Not
Pulmonary 43.3+8.8 ] - [6]
) Pressure (cm applicable
Resection
H20)
Sheep ] 100%
Air Leakage 20% o
Pulmonary o (minimal to p=0.000 [10]
) Rate (minimal) )
Resection massive)
Mean Intimal
Dog Aortic Thickness
. 27.4+1.94 138.4 +5.02 p < 0.001 [11]
Anastomosis (um) -
Proximal
) Mean Intimal
Dog Aortic i
) Thickness 274 +151 67.6 £6.42 p <0.001 [11]
Anastomosis _
(um) - Distal

Experimental Protocols

Protocol for Superficial Surgical Wound Closure in a
Clinical Setting

This protocol is based on a randomized controlled trial comparing enbucrilate with subcuticular
sutures for closing superficial surgical wounds, such as those from inguinal hernia repair.[2]

1. Patient Selection:

« Inclusion criteria: Patients undergoing elective surgeries with low-tension skin incisions (e.g.,
inguinal hernia, recurrent appendicitis).[2]

o Exclusion criteria: Patients with known allergies to cyanoacrylates, high-tension wounds, or
signs of active infection at the surgical site.

2. Wound Preparation:
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 After closure of the subcutaneous layer, achieve proper hemostasis of the wound.[2]
e Ensure the wound edges are clean and dry.

3. Application of Enbucrilate:

o Approximate the skin edges using forceps or skin hooks to ensure good eversion.[2]

o Apply a thin, even layer of enbucrilate topically over the approximated wound edges.[1][2]

o Extend the application 5-10 mm beyond the incision line on all sides.[2]

» Apply the adhesive in multiple thin layers, allowing a few seconds between each layer for
polymerization.[12] This initial layer acts as a barrier, minimizing heat dissipation to the
tissues.[2]

o Allow the adhesive to fully dry (polymerize) for approximately 5 minutes.[10]

4. Post-application Care and Follow-up:

o Asimple dry gauze dressing can be applied, as the adhesive itself forms a watertight seal.[2]

o Evaluate patients post-operatively on day 4 for evidence of inflammation, infection, and
wound gape.[2]

o Further follow-up at 3 months to assess cosmetic outcomes using a Visual Analog Scale
(VAS), where 0 is the worst scar and 100 is the best scar.[2]

Protocol for Sutureless Pulmonary Wedge Resection in
an Animal Model

This protocol is derived from an experimental study on sheep lungs to evaluate the
effectiveness of enbucrilate in preventing air leakage after pulmonary wedge resection.[10]

1. Animal Model and Preparation:

o Use healthy sheep lungs.
o Ventilate the lungs to exclude any with pre-existing air leakage.[10]

2. Surgical Procedure:

o Perform a wedge resection on the lower lobes of the lungs by clamping the edges to form a
triangle of 5cm x 5 cm x 5 cm.[10]

» Divide the resected surfaces into two groups:

e Group A (Control): Suture the parenchyma with 3/0 Vicryl.[10]
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e Group B (Experimental): Seal the parenchymal surface with enbucrilate.[10]
3. Enbucrilate Application:

o Ensure the resection surface is as dry as possible to facilitate adhesion.

» Apply a thin, uniform layer of enbucrilate over the entire raw surface of the lung
parenchyma.

» Allow the adhesive to dry for 5 minutes.[10]

4. Air Leakage Test:

« Intubate the lungs with a 6F endotracheal tube.[10]

o Submerge the lungs in a water bath to a depth of 10 cm.[10]

« Inflate the lungs to a pressure of 40 mmHg and observe for any air leakage from the
resected surfaces.[10]

o Record the presence and severity of air leakage (minimal, mild, massive).[10]

Visualizations
Workflow for Enbucrilate Application in Sutureless
Wound Closure
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Enbucrilate application workflow for wound closure.
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Comparison of enbucrilate and sutures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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